Cas no 61141-74-0 (2-Hexanone, 4-hydroxy-5-methyl-3-propyl-)

2-Hexanone, 4-hydroxy-5-methyl-3-propyl- structure
61141-74-0 structure
Product Name:2-Hexanone, 4-hydroxy-5-methyl-3-propyl-
CAS No:61141-74-0
MF:C10H20O2
MW:172.264603614807
CID:954025
PubChem ID:537398
Update Time:2025-04-19

2-Hexanone, 4-hydroxy-5-methyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone, 4-hydroxy-5-methyl-3-propyl-
    • MCHKKXMOZSKZLJ-UHFFFAOYSA-N
    • 4-Hydroxy-5-methyl-3-propyl-2-hexanone #
    • 61141-74-0
    • DB-323960
    • Inchi: 1S/C10H20O2/c1-5-6-9(8(4)11)10(12)7(2)3/h7,9-10,12H,5-6H2,1-4H3
    • InChI Key: MCHKKXMOZSKZLJ-UHFFFAOYSA-N
    • SMILES: OC(C(C)C)C(C(C)=O)CCC

Computed Properties

  • Exact Mass: 172.146329876g/mol
  • Monoisotopic Mass: 172.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų
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